BENGHE Foundational & Exploratory

Check Availability & Pricing

what is the molecular weight of Ketoprofen-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ketoprofen-d4

cat. No.: B595402

Technical Data Sheet: Ketoprofen-d4

An In-depth Guide for Researchers and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of Ketoprofen-
d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) Ketoprofen. The
incorporation of deuterium isotopes can be a valuable tool in drug metabolism and
pharmacokinetic (DMPK) studies.

Molecular Identity and Structure

Ketoprofen-d4 is a stable, isotopically labeled form of Ketoprofen where four hydrogen atoms
have been replaced by deuterium. This substitution is typically on the propionic acid moiety.

o Chemical Name: (z)-2-(3-Benzoylphenyl)propionic-d4 Acid[1][2]
e Synonyms: (£)-Ketoprofen D4, Ketoprofen D4 (propionic D4 acid)[2][3]
e CAS Number: 1219805-29-4[2][3][4][5]

Physicochemical Data

The key quantitative data for Ketoprofen-d4, alongside its unlabeled counterpart for
comparison, are summarized below. The molecular weight is calculated based on the atomic
weights of the constituent atoms.
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Property Ketoprofen-d4 Ketoprofen (unlabeled)
Molecular Formula C16H10D403[3][4] C16H1403[1][6][7]
Molecular Weight ( g/mol ) 258.31[1][2][4] 254.28[1][6][8]
Appearance White to Off-white Solid[4] White crystalline powder[9]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Ketoprofen-d4 is detailed in the table below.

Atomic Weight Total Weight
Element Symbol Count

(amu) (amu)
Carbon C 16 12.011 192.176
Hydrogen H 10 1.008 10.080

_ 2.014[10][11][12]

Deuterium D 4 8.056

[13]
Oxygen O 3 15.999 47.997

Total Molecular
Weight

258.309

Note: The calculated molecular weight (258.309 g/mol ) is consistent with the cited value of

258.31 g/mol .[1][2][4]

Methodological Considerations

Note on Experimental Protocols and Visualizations: As an Al, | am unable to provide detailed,

proprietary experimental protocols for the synthesis or analysis of Ketoprofen-d4. Such

protocols are typically specific to the manufacturer and are not publicly available. Similarly, the

generation of diagrams using specific tools like Graphviz is beyond my current capabilities.
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The determination of molecular weight for a compound like Ketoprofen-d4 is fundamentally
achieved through:

e Mass Spectrometry (MS): This is the primary technique used to determine the molecular
weight of a molecule with high accuracy. High-resolution mass spectrometry (HRMS) can
provide the exact mass, which helps confirm the elemental composition.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
confirm the chemical structure of the molecule. In the case of deuterated compounds, 2H
(Deuterium) NMR can be used to confirm the positions of the deuterium labels. The absence
of signals in the *H NMR spectrum at the expected positions of deuteration provides strong
evidence for successful isotopic labeling.

The use of deuterated standards like Ketoprofen-d4 is critical in bioanalytical assays,
particularly those employing liquid chromatography-mass spectrometry (LC-MS). It serves as
an ideal internal standard for the accurate quantification of unlabeled Ketoprofen in biological
matrices such as plasma or urine.[14] The co-elution of the deuterated standard with the
analyte and its distinct mass-to-charge ratio allow for precise correction of matrix effects and
variations in instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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